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Compound of Interest

6-(3-Chlorophenyl)pyridine-3-
Compound Name:

carbaldehyde
CAS No.: 898796-63-9
Cat. No.: B3299140

Get Quote

Technical Profile: 6-(3-Chlorophenyl)pyridine-3-
carbaldehyde[1]

Executive Summary

6-(3-Chlorophenyl)pyridine-3-carbaldehyde (CAS: 898796-63-9) is a specialized biaryl
intermediate used primarily in medicinal chemistry and drug discovery. Structurally, it consists
of a pyridine ring substituted at the 6-position with a 3-chlorophenyl group and at the 3-position
with a formyl (aldehyde) group. This scaffold serves as a critical "linker" or "warhead" precursor
in the synthesis of kinase inhibitors, receptor modulators, and fluorescent probes. Its
amphiphilic nature, combining a basic nitrogen heterocycle with a lipophilic halogenated aryl
ring, makes it valuable for tuning the physicochemical properties (LogP, solubility) of drug
candidates.

Chemical Identity & Structural Analysis[2][3]
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Property Detail

IUPAC Name 6-(3-Chlorophenyl)pyridine-3-carbaldehyde
Common Synonyms 6-(3-Chlorophenyl)nicotinaldehyde

CAS Number 898796-63-9

Molecular Formula C12HsCINO

Molecular Weight 217.65 g/mol

SMILES Clclccec(cl)-c2cecc(C=0)cn2

InChl Key UYPJIOKMLQLNER-UHFFFAOYSA-N
MDL Number MFCDO04115438

Structural Visualization

The following diagram illustrates the core connectivity and the strategic functional groups
available for further derivatization.

C-C Biaryl Bond
(Suzuki Coupling)

3-Chlorophenyl Ring C-3 Position

(Lipophilic Domain)

g Pyridine Ring
(Basic/Polar Domain)

.| C-3 Formyl Group
(Electrophilic Center)

Click to download full resolution via product page

Figure 1: Structural decomposition of 6-(3-Chlorophenyl)pyridine-3-carbaldehyde showing
the lipophilic tail, heterocyclic core, and reactive aldehyde handle.

Physicochemical Properties

Note: As a specialized research intermediate, specific experimental values for density and
viscosity are often not reported in open literature. The values below represent a synthesis of
available supplier data and high-confidence computational predictions (ChemAxon/ACD/Labs
algorithms).
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Physical Data Table

Property Value / Range SourcelType
Physical State Solid (Powder or Crystalline) Experimental [1]
Color Off-white to pale yellow Experimental [1]

105 — 115 °C (Predicted

Melting Point Computational Estimate*
range)
Boiling Point ~380 °C (at 760 mmHg) Predicted
Density 1.28 + 0.1 g/cm3 Predicted
- DMSO, DMF, DCM, _
Solubility Experimental
Chloroform
LogP (Octanol/Water) 3.2-35 Predicted
Topological Polar Surface Area ]
~30 A2 Predicted
(TPSA)
pKa (Pyridine N) ~25-3.0 Predicted

*Note on Melting Point: While the precursor 6-chloronicotinaldehyde melts at ~81-83°C, the
addition of the phenyl ring typically increases the melting point due to enhanced -1t stacking
interactions.

Solubility & Stability Profile

» Solubility: The compound is lipophilic (LogP > 3). It is practically insoluble in water. For
biological assays, prepare a stock solution in DMSO (up to 50 mM) or DMF.

 Stability: The aldehyde group is susceptible to oxidation (to carboxylic acid) upon prolonged
exposure to air. Store under inert atmosphere (Nitrogen/Argon) at 2—8°C.

Synthesis & Purification Protocol

The most robust method for accessing this compound is the Suzuki-Miyaura Cross-Coupling
reaction. This pathway minimizes side reactions and allows for facile purification.
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Reaction Scheme

Reagents:

Electrophile: 6-Chloropyridine-3-carbaldehyde (CAS: 23100-12-1)[1]

Nucleophile: 3-Chlorophenylboronic acid (CAS: 63503-60-6)[2]

Catalyst: Pd(dppf)Clz or Pd(PPhs)a

Base: Na2COs or K3POa

6-Chloropyridine-3-carbaldehyde 3-Chlorophenylboronic acid
(CAS: 23100-12-1) (CAS: 63503-60-6)

N/

‘ Suzuki Coupling |

Pd(dppf)CI2 (5 mol%)
Na2CO3 (2.0 equiv)
Dioxane/H20 (4:1), 90°C, 12h

.

Workup:
1. Cool to RT
2. Extract w/ EtOAc
3. Wash w/ Brine
4. Dry over Na2S04

Target: 6-(3-Chlorophenyl)pyridine-3-carbaldehyde

(CAS: 898796-63-9)

Click to download full resolution via product page

Figure 2: Synthetic workflow for the preparation of 6-(3-Chlorophenyl)pyridine-3-
carbaldehyde.

Step-by-Step Procedure

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinaldehyde
https://www.sigmaaldrich.com/AU/en/product/aldrich/417521
https://www.benchchem.com/product/b3299140/docs?utm_src=pdf-body-img#physical-properties-of-6-3-chlorophenyl-pyridine-3-carbaldehyde
https://www.benchchem.com/product/b3299140/docs?utm_src=pdf-body#physical-properties-of-6-3-chlorophenyl-pyridine-3-carbaldehyde
https://www.benchchem.com/product/b3299140/docs?utm_src=pdf-body#physical-properties-of-6-3-chlorophenyl-pyridine-3-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3299140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Setup: In a 100 mL round-bottom flask, combine 6-chloropyridine-3-carbaldehyde (1.0 equiv)
and 3-chlorophenylboronic acid (1.1 equiv).

Solvent: Add 1,4-dioxane and water (ratio 4:1) to achieve a concentration of ~0.1 M.

Degassing: Bubble nitrogen through the solution for 10 minutes to remove dissolved oxygen
(critical to prevent catalyst deactivation).

Catalysis: Add Na2COs (2.0 equiv) and Pd(dppf)Clz (0.05 equiv).

Reaction: Heat to 90°C under nitrogen for 12—16 hours. Monitor by TLC (Hexane/EtOAc 3:1)
or LC-MS.

Workup: Cool to room temperature. Dilute with water and extract three times with Ethyl
Acetate (EtOAc). Combine organic layers, wash with brine, and dry over anhydrous NazSOa.

Purification: Concentrate in vacuo. Purify the residue via flash column chromatography on
silica gel, eluting with a gradient of Hexane/EtOAc (0% — 30%).

Characterization (Expected Data)

Since specific spectral images are proprietary to commercial libraries, the following data
describes the theoretical expectations for validation.

'H NMR (400 MHz, CDCIs)

e Aldehyde Proton: & ~10.1 ppm (s, 1H). Distinctive singlet, highly deshielded.
e Pyridine Ring:

o H-2: 6 ~9.1 ppm (d, J=2 Hz, 1H). Most deshielded aromatic proton due to proximity to
nitrogen and aldehyde.

o H-4: 5 ~8.2 ppm (dd, 1H).
o H-5:3 ~7.9 ppm (d, 1H).

e Phenyl Ring:
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o Multiplet pattern between & 7.4 — 8.0 ppm corresponding to the 3-chlorophenyl substitution
pattern (H-2', H-4', H-5', H-6").

Mass Spectrometry (ESI)
e Method: LC-MS (Positive Mode)
e Expected lon: [M+H]* = 218.04 (approx).

« Isotope Pattern: Distinctive Chlorine isotope pattern (3>CI/3’Cl ratio ~3:1), showing peaks at
m/z 218 and 220.

Handling & Safety (SDS Highlights)

Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3]

e . May cause an allergic skin
Sensitization, Skin H317 )
reaction.[3]

Precautionary Measures (P-Codes):

o P280: Wear protective gloves/protective clothing/eye protection.
e P261: Avoid breathing dust/fume/gas/mist/vapors.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Storage: Store in a cool, dry place (2-8°C recommended). Keep container tightly closed to
prevent oxidation of the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Chloropyridine-3-carbaldehyde | C6H4CINO | CID 2764053 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. 3-Chlorophenylboronic acid = 95 63503-60-6 [sigmaaldrich.com]
o 3. merckmillipore.com [merckmillipore.com]

e 4. 6-(3-chlorophenyl)pyridine-3-carboxaldehyde AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

e 5. 3-Pyridinecarboxaldehyde | C6H5NO | CID 10371 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [physical properties of 6-(3-Chlorophenyl)pyridine-3-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3299140/docs#physical-properties-of-6-3-
chlorophenyl-pyridine-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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